Cas no 1806341-74-1 (5-Cyanobenzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806341-74-1
• MF: C₈H₃ClN₂O₃S
• MW: 242.63901925087
• CID: 4818784
• Update Time: 2025-10-28

5-Cyanobenzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H3ClN2O3S/c9-15(12,13)8-11-6-3-5(4-10)1-2-7(6)14-8/h1-3H
• InChI Key： YILXVMVXDKDDTK-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C=C(C#N)C=CC=2O1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 2.3
• Topological Polar Surface Area: 92.3

Additional information on 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride

Introduction to 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806341-74-1)

5-Cyanobenzo[d]oxazole-2-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 1806341-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]oxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both a cyano group and a sulfonyl chloride moiety in its molecular framework endows it with unique reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzo[d]oxazole core is a fused aromatic system consisting of a benzene ring and an oxygen-containing heterocycle, which is widely recognized for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a cyano group at the 5-position and a sulfonyl chloride at the 2-position further enhances its utility as a synthetic building block. These functional groups not only influence the electronic properties of the molecule but also provide handles for further chemical modifications, enabling the construction of more complex structures.

In recent years, there has been growing interest in 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride due to its potential applications in drug discovery. The compound has been explored as a precursor in the synthesis of novel heterocyclic derivatives with enhanced biological activity. For instance, researchers have utilized this scaffold to develop compounds with antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride functionality, in particular, is highly reactive and can be readily converted into other functional groups such as amides, sulfonamides, and carboxylic acids, facilitating the diversification of molecular libraries.

One of the most compelling aspects of 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating the benzo[d]oxazole scaffold into kinase inhibitors, scientists aim to improve binding affinity and selectivity. The cyano group can serve as an anchor point for hydrogen bonding interactions with the kinase active site, while the sulfonyl chloride can be used to modulate electronic properties and enhance solubility.

Recent studies have also highlighted the compound's utility in the synthesis of protease inhibitors. Proteases are another class of enzymes that are implicated in various pathological conditions, including inflammation and infection. The structural features of 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride make it an attractive candidate for designing protease inhibitors that can selectively target disease-causing enzymes without affecting beneficial ones. The ability to modify both the cyano and sulfonyl chloride groups allows for fine-tuning of inhibitory activity, making this compound a versatile tool in medicinal chemistry.

The chemical synthesis of 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride involves multi-step reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of benzo[d]oxazole derivatives followed by functionalization at the 5-position with a cyano group. Subsequently, sulfonylation at the 2-position using chlorosulfonic acid or equivalent reagents yields the desired product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance reaction efficiency and selectivity.

The handling and storage of 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride require adherence to standard laboratory protocols due to its reactivity. It should be stored in an inert atmosphere under refrigeration to prevent degradation. When handling this compound, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Proper ventilation and fume hoods are essential when performing reactions involving this intermediate.

The versatility of 5-Cyanobenzo[d]oxazole-2-sulfonyl chloride extends beyond pharmaceutical applications. It has been explored in materials science as well, where its ability to form coordination complexes with metal ions makes it useful in designing metal-organic frameworks (MOFs) and catalysts. These materials have potential applications in gas storage, separation technologies, and catalysis.

In conclusion,5-Cyanobenzo[d]oxazole-2-sulfonyl chloride (CAS No. 1806341-74-1) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery and materials science is likely to grow even further.